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Compound of Interest

Compound Name: CHROME BLUE

Cat. No.: B1169037 Get Quote

An In-depth Technical Guide to the Safe Handling of Acid Chrome Blue K

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Acid Chrome
Blue K (CAS No: 3270-25-5). The information is compiled from multiple safety data sheets to

ensure a thorough understanding of the potential hazards and the necessary safety measures

for laboratory personnel.

Chemical Identification and Properties
Acid Chrome Blue K is a brownish-red powder used as a complexometric indicator for

determining various metal ions in applications such as metallurgical, soil, and plant analysis.[1]

Table 1: Physicochemical Properties of Acid Chrome Blue K
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Property Value Source

CAS Number 3270-25-5 [2][3][4]

Molecular Formula C₁₆H₉N₂Na₃O₁₂S₃ [3][4][5]

Molecular Weight 586.4 g/mol [3][5]

Appearance
Brownish-red or dark red

powder
[1][6]

Solubility Soluble in water [7]

Storage Temperature

Room Temperature, store at

2°C - 8°C under inert gas

(Nitrogen) is also

recommended.

[1][8]

Chemical Stability
Stable under recommended

storage conditions.
[2]

Hazard Identification and Classification
Acid Chrome Blue K is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Source:[2][8]
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Signal Word: Warning[2][8]

Hazard Pictogram:

alt text

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.

Precautions for Safe Handling
Avoid contact with skin, eyes, and clothing.[2][8]

Avoid inhalation of dust and aerosol formation.[2]

Use only in a well-ventilated area or outdoors.[2][8]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Wear appropriate personal protective equipment (PPE).[2][8]

Conditions for Safe Storage
Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2]

Store away from direct sunlight and sources of ignition.[2]

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[2]

It is recommended to store under nitrogen.[2]

Experimental Protocol: Safe Handling and Disposal
This protocol outlines the necessary steps for the safe handling of Acid Chrome Blue K in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.scribd.com/document/48228071/Lab-Experiment-in-Azo-Dye-Preparation
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.scribd.com/document/48228071/Lab-Experiment-in-Azo-Dye-Preparation
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.scribd.com/document/48228071/Lab-Experiment-in-Azo-Dye-Preparation
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.scribd.com/document/48228071/Lab-Experiment-in-Azo-Dye-Preparation
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To provide a standardized procedure for handling and disposing of Acid Chrome
Blue K to minimize risk to personnel and the environment.

Materials:

Acid Chrome Blue K solid

Appropriate solvents (e.g., deionized water)

Personal Protective Equipment (see Table 3)

Chemical fume hood

Labeled waste containers

Procedure:

Preparation:

Ensure a calibrated safety shower and eye wash station are readily accessible.[2]

Work within a properly functioning chemical fume hood.

Don the appropriate PPE as specified in Table 3.

Handling and Use:

Weigh the required amount of Acid Chrome Blue K in the fume hood. Avoid creating dust.

When dissolving, add the solid to the solvent slowly to prevent splashing.

If heating is required, use a water bath or heating mantle. Avoid open flames.

Keep containers closed when not in use.

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.chembk.com/en/chem/Acid%20Chrome%20Blue%20K
https://www.benchchem.com/product/b1169037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material into a labeled, sealed container for disposal.

Decontaminate the spill area with a suitable cleaning agent.

For large spills, contact your institution's environmental health and safety department.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Contaminated materials (e.g., gloves, absorbent pads) should also be disposed of as

hazardous waste.

Exposure Controls and Personal Protection
Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.[5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Wear impervious clothing to prevent skin

contact.[2][5]

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.[5]

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[5]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention.[5][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[2][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and call a physician

immediately.[2][5]

Toxicological Information
Quantitative toxicological data such as LD50 and LC50 values for Acid Chrome Blue K are not

readily available.[2] The primary hazards are related to its irritant properties and potential harm

if swallowed.

Workflow for Safe Handling of Acid Chrome Blue K
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Preparation

Handling

Spill Response

Disposal

Verify accessible safety shower and eye wash

Don appropriate PPE (Gloves, Goggles, Lab Coat)

Work in a certified chemical fume hood

Weigh solid carefully to avoid dust

Start of Experiment

Add solid to solvent slowly

Evacuate area

If spill occurs

Keep container closed when not in use If spill occurs

If spill occurs

Label waste container appropriately

End of Experiment Absorb spill with inert material

Collect waste in a sealed container

Dispose of according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acid Chrome Blue K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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